Cas no 884497-46-5 (Methyl 3-amino-5-fluorobenzoate)

Methyl 3-amino-5-fluorobenzoate structure

884497-46-5 structure

Product Name:Methyl 3-amino-5-fluorobenzoate

CAS No:884497-46-5

Molecular Formula:C₈H₈FNO₂

Molecular Weight:169.153025627136

MDL:MFCD05863683

CID:1027732

PubChem ID:3807862

Methyl 3-amino-5-fluorobenzoate Properties

Names and Identifiers

- Methyl 3-amino-5-fluorobenzoate
- C8H8FNO2
- ETHYL 5-AMINO-3-FLUOROBENZOATE
- Methyl3-amino-5-fluorobenzoate
- Methyl 5-Amino-3-fluorobenzoate
- YKEJVXMOMKWEPV-UHFFFAOYSA-N
- CL9032
- AM62252
- SY024503
- 5-amino-3-fluorobenzoic acid methyl ester
- 3-Amino-5-fluorobenzoic acid methyl ester
- 3-amino-5-fluoro-benzoic acid methyl ester
- AB0030624
- X2833
- ST24031022
- +Expand
- MDL： MFCD05863683
- InChIKey： YKEJVXMOMKWEPV-UHFFFAOYSA-N
- Inchi： 1S/C8H8FNO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3
- SMILES： O=C(C1C=C(N)C=C(F)C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 12
Complexity: 174
XLogP3: 1.6
Topological Polar Surface Area: 52.3

Experimental Properties

Water Partition Coefficient: Slightly soluble in water.
Melting Point: 107-110°C

Methyl 3-amino-5-fluorobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004K01-100mg	Methyl 3-amino-5-fluorobenzoate	884497-46-5	98%	100mg	$5.00	2024-04-20
A2B Chem LLC	AC11745-100mg	Methyl 3-amino-5-fluorobenzoate	884497-46-5	98%	100mg	$5.00	2024-04-19
abcr	AB218958-250mg	Methyl3-amino-5-fluorobenzoate, 95%; .	884497-46-5	95%	250mg	€71.00
Alichem	A015008102-1g	Methyl 3-amino-5-fluorobenzoate	884497-46-5	97%	1g	$1564.50	2023-08-31
Ambeed	A136109-100mg	Methyl 3-amino-5-fluorobenzoate	884497-46-5	98%	100mg	$6.0
Apollo Scientific	PC201353-1g	Methyl 3-amino-5-fluorobenzoate	884497-46-5	98%	1g	£56.00	2023-08-31
Chemenu	CM118480-5g	Methyl 3-Amino-5-fluorobenzoate	884497-46-5	98%	5g	$99	2023-01-09
Enamine	EN300-1254737-0.1g	methyl 3-amino-5-fluorobenzoate	884497-46-5		0.1g	$187.0
eNovation Chemicals LLC	D693531-5g	Methyl 3-Amino-5-fluorobenzoate	884497-46-5	98%	5g	$165	2022-09-07
Fluorochem	036128-250mg	Methyl 5-Amino-3-fluorobenzoate	884497-46-5	95%	250mg	￡21.00	2022-03-01

Methyl 3-amino-5-fluorobenzoate Synthesis

Synthetic Circuit 1

883987-72-2

884497-46-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; rt

Reference

From off-to on-target: New BRAF-inhibitor-template-derived compounds selectively targeting mitogen activated protein kinase kinase 4 (MKK4)

Kloevekorn, Philip; et al, European Journal of Medicinal Chemistry, 2021, 210,

Synthetic Circuit 2

14027-75-9

67-56-1

884497-46-5

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; rt
1.2 5 min, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; rt

Reference

From off-to on-target: New BRAF-inhibitor-template-derived compounds selectively targeting mitogen activated protein kinase kinase 4 (MKK4)

Kloevekorn, Philip; et al, European Journal of Medicinal Chemistry, 2021, 210,

Methyl 3-amino-5-fluorobenzoate Raw materials

Methyl 3-amino-5-fluorobenzoate Preparation Products

Methyl 3-amino-5-fluorobenzoate (884497-46-5)

Methyl 3-amino-5-fluorobenzoate Related Literature

1. Front cover

Dalton Trans., 2006, 977-978
2. When do defectless alkanethiol SAMs in ionic liquids become penetrable? A molecular dynamics study†

Sergey A. Kislenko,Victoria A. Nikitina,Renat R. Nazmutdinov Phys. Chem. Chem. Phys., 2015,17, 31947-31955
3. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253
4. Sr4B10O18(OH)2·2H2O: a new UV nonlinear optical material with a [B10O23]16− building block†

Fangfang Zhang,Shilie Pan,Zhihua Yang,Jian Han,Min Zhang,Shujuan Han J. Mater. Chem. C, 2014,2, 667-674
5. Using core-hole reference states for calculating X-ray photoelectron and emission spectra

Andreas Dreuw,Thomas Fransson Phys. Chem. Chem. Phys., 2022,24, 11259-11267
6. Segmental dynamics, morphology and thermomechanical properties of electrospun poly(ε-caprolactone) nanofibers in the presence of an interacting filler†

Fernando G. Souza, Jr. RSC Adv., 2016,6, 21376-21386
7. Back matter

Chem. Commun., 2009, 5642-5642
8. Back cover

Analyst, 2017,142, 2679-2680
9. Proton-conducting electrolyte film of double-decker-shaped polyhedral silsesquioxane containing covalently bonded phosphonic acid groups†

Asuman C. Kucuk,Jun Matsui,Tokuji Miyashita J. Mater. Chem., 2012,22, 3853-3858
10. Ultrathin amorphous cobalt–vanadium hydr(oxy)oxide catalysts for the oxygen evolution reaction†

Juzhe Liu,Yongfei Ji,Jianwei Nai,Xiaogang Niu,Lin Guo Energy Environ. Sci., 2018,11, 1736-1741

884497-46-5 (Methyl 3-amino-5-fluorobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:884497-46-5)Methyl 3-amino-5-fluorobenzoate

Purity:99%

Quantity:25g

Price($):290.0